Cas no 68911-98-8 (2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy-)

• Product Name: 2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy-
• CAS No: 68911-98-8
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• MDL: MFCD00009961
• CID: 510700
• PubChem ID: 24856272
• Update Time: 2025-05-19

2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy-
• N-(2-Ethylphenyl)-3-hydroxy-2-naphthalenecarboxamide
• N-(2-ethylphenyl)-3-hydroxynaphthalene-2-carboxamide
• AKOS024283088
• EINECS 272-795-4
• AS-81657
• NS00036749
• 2-Naphthanilide, 2'-ethyl-3-hydroxy-
• N-(2-Ethylphenyl)-3-hydroxy-2-naphthalene carboxamide
• N-(2-Ethylphenyl)-3-hydroxy-2-naphthalenecarboxamide, 97%
• MFCD00009961
• 1-BOC-2-[(2-BROMO-BENZYLAMINO)-METHYL]-PIPERIDINE
• 2-Hydroxy-3-naphthoic acid o-ethylanilide
• SCHEMBL4344189
• DTXSID5071832
• FT-0707985
• N-(2-Ethylphenyl)-3-hydroxy-2-naphthamide #
• 68911-98-8
• Oprea1_129805
• D97854
• 2'-Ethyl-3-hydroxy-2-naphthanilide
• 2-Naphthalenecarboxamide, N-(2-ethylphenyl)-3-hydroxy-
• SVJPZKBLNJTZNY-UHFFFAOYSA-N
• N-(2-Ethylphenyl)-3-hydroxy-2-naphthamide
• AG-664/13465020

• MDL： MFCD00009961
• Inchi： 1S/C19H17NO2/c1-2-13-7-5-6-10-17(13)20-19(22)16-11-14-8-3-4-9-15(14)12-18(16)21/h3-12,21H,2H2,1H3,(H,20,22)
• InChI Key： SVJPZKBLNJTZNY-UHFFFAOYSA-N
• SMILES： OC1C=C2C=CC=CC2=CC=1C(NC1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 291.12600
• Monoisotopic Mass: 291.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 5
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.246
• Melting Point: 170-172 °C (lit.)
• Boiling Point: 415°C at 760 mmHg
• Flash Point: 204.8°C
• Refractive Index: 1.697
• PSA: 49.33000
• LogP: 4.43310

2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy-

Comprehensive Overview of 2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy- (CAS No. 68911-98-8)

2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy- (CAS No. 68911-98-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, material science, and chemical research. This compound, characterized by its unique naphthalene backbone and hydroxy-ethylphenyl substitution, exhibits properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in drug development and advanced material synthesis.

The molecular structure of 2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy- features a naphthalene ring system, which is known for its stability and aromaticity. The addition of a carboxamide group and an ethylphenyl moiety enhances its reactivity and functionality. The presence of a hydroxy group further contributes to its solubility and interaction capabilities, making it a versatile intermediate in organic synthesis. These structural attributes are often discussed in forums and research papers, where users frequently search for terms like "naphthalene derivatives" or "hydroxy-substituted carboxamides."

In recent years, the demand for 2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy- has risen due to its potential role in the development of novel therapeutic agents. Studies suggest that this compound may exhibit bioactive properties, which could be harnessed for treating various conditions. For instance, its structural similarity to other naphthalene-based drugs has prompted investigations into its efficacy as an anti-inflammatory or antimicrobial agent. This aligns with current trends in pharmaceutical research, where users often search for "new drug intermediates" or "bioactive naphthalene compounds."

Beyond pharmaceuticals, 2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy- is also explored in material science. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for advanced materials, such as organic semiconductors or fluorescent dyes. These applications are particularly relevant in the context of sustainable technology, a hot topic among users searching for "eco-friendly materials" or "green chemistry solutions."

The synthesis of 2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy- typically involves multi-step organic reactions, including amidation and hydroxylation processes. Researchers often optimize these methods to improve yield and purity, addressing common queries like "efficient synthesis of naphthalenecarboxamides" or "purification techniques for hydroxy-substituted compounds." These discussions are critical for chemists and manufacturers aiming to scale up production while maintaining cost-effectiveness.

Safety and handling of 2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy- are also important considerations. While it is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. Such precautions are frequently highlighted in safety guidelines, which users often access through searches like "safe handling of organic compounds" or "PPE for chemical research."

In conclusion, 2-Naphthalenecarboxamide,N-(2-ethylphenyl)-3-hydroxy- (CAS No. 68911-98-8) is a compound of significant scientific and industrial interest. Its diverse applications in pharmaceuticals and material science, coupled with its unique structural features, make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical solutions and sustainable technologies.